Cas no 4424-87-7 (Vat Violet 13 (Technical Grade))

Vat Violet 13 (Technical Grade) structure

4424-87-7 structure

Product Name:Vat Violet 13 (Technical Grade)

CAS No:4424-87-7

MF:C₂₈H₁₄N₂O₄

MW:442.421766757965

MDL:MFCD00071846

CID:45034

PubChem ID:78143

Update Time:2025-04-18

Vat Violet 13 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

- benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone
- EINECS 224-600-9
- Vat Violet 13,technical grade
- Vat Violet S
- C.I. 68700
- 5,20-diazaheptacyclo[16.12.0.03,16.04,13.06,11.019,28.021,26]triaconta-1(18),3(16),4(13),6,8,10,14,19(28),21,23,25,29-dodecaene-2,12,17,27-tetrone
- H10960
- MFCD00071846
- NS00021154
- 5,20-diazaheptacyclo[16.12.0.0,.0,.0,.0,.0,triaconta-1(30),3,6(11),7,9,13,15,18,21(26),22,24,28-dodecaene-2,12,17,27-tetrone
- Vat Violet 13;Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone
- AKOS025312547
- Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetraone
- Benzo(1,2-c:4,5-c')diacridine-6,9,15,18(5H,14H)-tetrone
- DTXSID0063448
- SCHEMBL14500692
- Vat Violet 13 (Technical Grade)
- 4424-87-7
- Vat Violet 13
- 5,20-diazaheptacyclo[16.12.0.0(3),(1).0,(1)(3).0,(1)(1).0(1),(2).0(2)(1),(2)]triaconta-1(30),3,6(11),7,9,13,15,18,21(26),22,24,28-dodecaene-2,12,17,27-tetrone
- CS-0143860
- DTXCID1040297
- KLCBMAACUWYFIZ-UHFFFAOYSA-N
- HY-D1222
- MDL： MFCD00071846
- Inchi： 1S/C28H14N2O4/c31-25-13-5-1-3-7-19(13)29-23-17(25)11-9-15-21(23)27(33)16-10-12-18-24(22(16)28(15)34)30-20-8-4-2-6-14(20)26(18)32/h1-12H,(H,29,31)(H,30,32)
- InChI Key： KLCBMAACUWYFIZ-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC3C(C4C=CC=CC=4NC=3C=2C(C2=CC=C3C(C4C=CC=CC=4NC3=C21)=O)=O)=O

Computed Properties

Exact Mass: 442.09500
Monoisotopic Mass: 442.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 0
Complexity: 857
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.3A^2
XLogP3: 5

Experimental Properties

Density: 1.487
Melting Point: >360°C
Boiling Point: 777.7 °C at 760 mmHg
Flash Point: 777.7 °C at 760 mmHg
Refractive Index: 1.746
PSA: 99.86000
LogP: 4.45140

Vat Violet 13 (Technical Grade) Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Vat Violet 13 (Technical Grade) Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Vat Violet 13 (Technical Grade) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	V995043-10mg	Vat Violet 13 (Technical Grade)	4424-87-7		10mg	$190.00	2023-05-17
TRC	V995043-50mg	Vat Violet 13 (Technical Grade)	4424-87-7		50mg	$873.00	2023-05-17
TRC	V995043-100mg	Vat Violet 13 (Technical Grade)	4424-87-7		100mg	$ 1200.00	2023-09-05
abcr	AB483508-1 g	Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone	4424-87-7		1g	€291.90	2023-04-20
A2B Chem LLC	AX19857-1g	Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone	4424-87-7		1g	$165.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1214500-1g	Vat Violet 13	4424-87-7	98%	1g	￥1231.00	2024-05-13
abcr	AB483508-1g	Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone; .	4424-87-7		1g	€281.20	2025-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-492093-1g	Vat Violet 13,	4424-87-7		1g	￥1106.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-492093-1 g	Vat Violet 13,	4424-87-7		1g	￥1,106.00	2023-07-10
1PlusChem	1P01DQMP-1g	Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone	4424-87-7		1g	$185.00	2024-05-02

Vat Violet 13 (Technical Grade) Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4424-87-7)Vat Violet 13 (Technical Grade)

Order Number:A1162142

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 00:11

Price ($):169.0

Email:sales@amadischem.com

Product Official Link

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2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

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